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Cat. No.: B046103

Introduction

The term "Duralloy” encompasses a range of materials, including engineering plastics, heat-
treated alloy steels, PVC thermoplastic powder coatings, and metallic chromium coatings.[1][2]
[3][4] Each of these materials requires a tailored approach to wear testing based on its unique
properties and intended applications. This document provides a detailed standard operating
procedure (SOP) for the wear testing of Duralloy®, a hard, crack-free, metallic chromium layer.

[4]

The selection of an appropriate wear testing protocol is critical for evaluating the performance
and durability of Duralloy® coatings, which are designed to provide protection against friction,
vibration corrosion, and wear.[4] This SOP is primarily based on the widely recognized ASTM
G99 standard for pin-on-disk wear testing, a method suitable for evaluating the wear of hard

coatings.[5][6]
Material Properties of Duralloy®

A summary of the key properties of Duralloy® is presented in Table 1. This information is
essential for defining the parameters of the wear test.
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Property Value Reference
Layer Thickness 1.5-20 um [4]
Hardness 800-1,300 HV [4]
Structure Uniform nodular [4]
Tribological Characteristics Excellent [4]
Fretting Corrosion Resistance Excellent [4]
Vibration Corrosion Resistance  Good [4]

Table 1: Key Properties of Duralloy® Metallic Chromium Coating

Standard Operating Procedure: Pin-on-Disk Wear
Testing of Duralloy® Coating (Modified ASTM G99)

This protocol outlines the procedure for determining the sliding wear characteristics of
Duralloy® coated specimens using a pin-on-disk tribometer.

1.0 Objective

To quantify the wear rate and coefficient of friction of Duralloy® coating when subjected to
controlled sliding contact against a counterface material.

2.0 Scope

This procedure applies to all Duralloy® coated flat disk specimens tested on a pin-on-disk
apparatus.

3.0 Equipment and Materials
e Pin-on-Disk Tribometer
e Duralloy® coated disk specimen

o Counterface pin specimen (e.g., 52100 steel ball, 6 mm diameter)[5]
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e Microbalance (accuracy +0.01 mg)

» Optical Profilometer or Stylus Profilometer
e Scanning Electron Microscope (SEM)
 Ultrasonic cleaner

* Isopropanol

Lint-free wipes

4.0 Experimental Protocol

A detailed workflow for the wear testing procedure is illustrated in the diagram below.
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Specimen Preparation

Clean Duralloy® disk and pin with isopropanol in an ultrasonic bath for 15 minutes.

A\

Dry specimens with lint-free wipes.

\4

Measure initial mass of disk and pin using a microbalance.

\4

Characterize initial surface roughness and profile of the disk using a profilometer.

Prepared Specimens

Wear Testing‘gPin—on—Disk)

Mount Duralloy® disk and pin in the tribometer.

\4

Apply specified normal load (e.g., 10 N).

A\

Set rotational speed (e.g., 0.1 m/s sliding velocity).

\4

Define test duration or sliding distance (e.g., 1000 m).

\A

Initiate test and record friction force and vertical displacement in real-time.

[Tested Specimens

Post—Tes:'Analysis

Remove and clean specimens.

\4

Measure final mass of disk and pin.

\

Measure wear track profile on the disk using a profilometer to determine wear volume.

\4

Examine wear track and pin wear scar using SEM to identify wear mechanisms.

Click to download full resolution via product page

Figure 1: Experimental workflow for pin-on-disk wear testing of Duralloy®.
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4.1 Specimen Preparation

e Thoroughly clean the Duralloy® coated disk and the counterface pin with isopropanol in an
ultrasonic bath for 15 minutes to remove any surface contaminants.

e Dry the specimens using lint-free wipes.

o Measure the initial mass of both the disk and the pin to an accuracy of £0.01 mg using a
microbalance. Record these values.

o Characterize the initial surface roughness and topography of the Duralloy® coated disk
using an optical or stylus profilometer.

4.2 Wear Test Execution
o Securely mount the Duralloy® disk onto the rotating stage of the pin-on-disk tribometer.

» Fix the counterface pin in the stationary holder, ensuring it is perpendicular to the disk
surface.

o Apply the predetermined normal load to the pin. A typical load for testing hard coatings is 10
N.[5]

» Set the rotational speed of the disk to achieve the desired sliding velocity (e.g., 0.1 m/s).[5]
» Define the total sliding distance for the test (e.g., 1000 m).[5]

o Start the test and continuously monitor and record the frictional force and vertical
displacement data.

4.3 Post-Test Analysis
o After the test is complete, carefully remove the disk and pin from the tribometer.

o Clean the specimens to remove any wear debris, following the same procedure as in step
4.1.1.

o Measure the final mass of the dried disk and pin and record the values.
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o Measure the profile of the wear track on the disk using a profilometer. This data will be used
to calculate the wear volume.

o Examine the wear track on the disk and the wear scar on the pin using a Scanning Electron
Microscope (SEM) to identify the dominant wear mechanisms (e.g., abrasive, adhesive).

5.0 Data Presentation and Calculations
The quantitative data obtained from the wear test should be summarized for clear comparison.
5.1 Coefficient of Friction

The coefficient of friction (l) is calculated in real-time by the tribometer software using the
following formula:

nu=Ff/Fn

Where:

e Ffis the measured frictional force.

e Fnis the applied normal force.

The average coefficient of friction over the duration of the test should be reported.
5.2 Wear Rate

The wear rate can be determined by mass loss or volume loss.
5.2.1 Mass Loss

Mass loss (Am) is calculated as:

Am = mi - mf

Where:

e miis the initial mass.
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e mf is the final mass.

5.2.2 Volume Loss

Volume loss (V) is calculated from the profilometry data of the wear track:

V=A*C

Where:

e Ais the cross-sectional area of the wear track.

e C is the circumference of the wear track.

The specific wear rate (k) is then calculated as:

k=V/(Fn*d)

Where:

e Vis the total wear volume (mm3).

e Fnis the normal load (N).

 dis the total sliding distance (m).

5.3 Data Summary Tables

The results should be presented in a clear and concise format as shown in Tables 2 and 3.

Test Parameter Value

Normal Load (N) 10

Sliding Velocity (m/s) 0.1

Sliding Distance (m) 1000

Counterface Material 52100 Steel

Environment Ambient Air, 23°C, 45% RH
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Table 2: Wear Test Parameters

Avg. Specific Wear
) . Mass Loss Wear Volume
Specimen Coefficient of Rate (k)
L (mg) (mm?)
Friction (p) (mm3/Nm)
Duralloy® Disk
Counterface Pin N/A

Table 3: Summary of Wear Test Results

Logical Relationships in Wear Analysis

The interpretation of wear testing results involves understanding the relationship between
material properties, test parameters, and the resulting wear mechanisms.

Input Factors

Material Properties
(Hardness, Coating Thickness)

Test Parameters
(Load, Speed, Distance)

Wear Mechanisms
(Abrasive, Adhesive, Fatig

ue)

OQutput Metrics

Wear Rate

(Volume Loss, Mass Loss) Coefficient

of Friction

Click to download full resolution via product page

Figure 2: Relationship between input factors and output m

6.0 Interpretation of Results

etrics in wear testing.
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The wear resistance of the Duralloy® coating is inversely proportional to the specific wear
rate; a lower value indicates higher wear resistance. The coefficient of friction provides insight
into the frictional behavior of the coating against the chosen counterface material. SEM
analysis of the wear tracks will reveal the dominant wear mechanisms, which can be correlated
with the material properties and test parameters. For instance, straight grooves may indicate
two-body abrasion, while pits and delamination could suggest surface fatigue.

7.0 Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including safety glasses and
gloves, when handling specimens and operating machinery.

o Ensure the tribometer's safety shields are in place during operation.
o Handle cleaning solvents in a well-ventilated area.

This SOP provides a comprehensive framework for the wear testing of Duralloy® metallic
chromium coatings. Adherence to this protocol will ensure the generation of reliable and
reproducible data for the evaluation of coating performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Wear Testing of
Duralloy® Metallic Chromium Coating]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046103#standard-operating-procedures-for-wear-
testing-of-duralloy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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